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Compound of Interest |

Compound Name: 2-(5-Isoxazolyl)-4-methylphenol
CAS No.: 104516-57-6
Cat. No.: B1139511

Get Quote

These application notes provide a comprehensive technical guide for researchers, scientists,
and drug development professionals on the utilization of 2-(5-Isoxazolyl)-4-methylphenol in
the formulation of next-generation pesticides. This document synthesizes current knowledge of
isoxazole and phenolic chemistries to propose methodologies for the effective application of
this specific molecule in agrochemical research and development.

Introduction: A Molecule of Dual Functionality

2-(5-Isoxazolyl)-4-methylphenol, with a CAS Number of 164171-56-6, is a versatile chemical
entity that merges the structural features of a methylphenol core with an isoxazole ring.[1] This
unique combination suggests a dual-function potential in pesticide formulation, leveraging the
known biocidal activities of both phenolic and isoxazole derivatives.[2][3] While direct, peer-
reviewed studies on the specific pesticidal applications of 2-(5-Isoxazolyl)-4-methylphenol are
emerging, its utility as an intermediate in the synthesis of agrochemicals is acknowledged.[1][4]

The isoxazole moiety is a well-established pharmacophore in a range of biologically active
molecules, including fungicides, herbicides, and insecticides.[5][6][7] Similarly, phenolic
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compounds are known for their broad-spectrum antimicrobial and insecticidal properties, often
acting as defense compounds in plants.[8][9][10] This document will, therefore, extrapolate
from the known activities of these chemical classes to provide a robust framework for the
investigation and application of 2-(5-Isoxazolyl)-4-methylphenol in pesticide science.

Table 1: Physicochemical Properties of 2-(5-Isoxazolyl)-4-methylphenol

Property Value Source
CAS Number 164171-56-6 [4]
Molecular Formula C10H9NO2 [1]
Molecular Weight 175.19 g/mol [1]
Appearance Off-white crystalline powder [1]
Melting Point 171-177 °C [1]
Purity > 98% (HPLC) [1]
IUPAC Name 4-methyl-2-(1,2-oxazol-5- 4]

yl)phenol

Postulated Mechanism of Action: A Synergistic
Hypothesis

The pesticidal activity of 2-(5-1soxazolyl)-4-methylphenol is likely to arise from the combined
effects of its isoxazole and phenolic components.

The Role of the Isoxazole Ring: Fungal Enzyme
Inhibition

The isoxazole ring is a key feature in several commercial fungicides.[2][11] Its mode of action
often involves the targeted inhibition of essential fungal enzymes.[11] For instance, the
iIsoxazole fungicide hymexazol is known to inhibit fungal enzymes by binding directly to their
catalytic sites.[11] It is plausible that 2-(5-Isoxazolyl)-4-methylphenol could exhibit similar

activity, potentially disrupting metabolic pathways crucial for fungal cell wall synthesis or
respiration. The nitrogen-oxygen bond of the isoxazole ring is relatively weak and can be
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cleaved under certain biological conditions, leading to the formation of reactive intermediates
that can covalently modify and inactivate target enzymes.

The Contribution of the Phenolic Moiety: Membrane
Disruption and Oxidative Stress

Phenolic compounds are known to exert their pesticidal effects through several mechanisms.[3]
[12] A primary mode of action is the disruption of microbial cell membranes, leading to
increased permeability and leakage of cellular contents. Furthermore, phenols can induce
oxidative stress within the target organism by generating reactive oxygen species (ROS), which
can damage proteins, lipids, and nucleic acids. The hydroxyl group on the phenol ring is crucial
for this activity.

Postulated Mechanisms
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Caption: Postulated dual mechanism of action for 2-(5-Isoxazolyl)-4-methylphenol.

Protocols for Formulation and Efficacy Testing

The following protocols are designed to guide the formulation of 2-(5-Isoxazolyl)-4-
methylphenol into a testable pesticide and to evaluate its efficacy.

Protocol 1: Preparation of a Stock Solution

Objective: To prepare a concentrated stock solution of 2-(5-Isoxazolyl)-4-methylphenol for
subsequent dilution and formulation.
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Materials:

e 2-(5-Isoxazolyl)-4-methylphenol (=98% purity)

e Analytical balance

e Volumetric flask (e.g., 100 mL)

e Magnetic stirrer and stir bar

e Solvent (e.g., Acetone, DMSO, or a suitable non-polar organic solvent)
o Personal Protective Equipment (PPE): safety glasses, lab coat, gloves
Procedure:

* Weighing: Accurately weigh a precise amount (e.g., 1.000 g) of 2-(5-Isoxazolyl)-4-
methylphenol using an analytical balance.

 Dissolution: Transfer the weighed compound into a clean, dry volumetric flask. Add a portion
of the chosen solvent (e.g., 50 mL of acetone) to the flask.

e Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the
solution until the compound is completely dissolved. Gentle warming may be applied if
necessary, but monitor for any degradation.

o Final Volume: Once dissolved, carefully add the solvent to the flask until the bottom of the
meniscus reaches the calibration mark.

» Homogenization: Cap the flask and invert it several times to ensure a homogenous solution.

o Storage: Store the stock solution in a tightly sealed, labeled container in a cool, dark, and
well-ventilated area.

Protocol 2: Formulation of an Emulsifiable Concentrate
(EC)
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Obijective: To formulate an emulsifiable concentrate of 2-(5-Isoxazolyl)-4-methylphenol for

application as a spray.

Materials:

Stock solution of 2-(5-Isoxazolyl)-4-methylphenol

Emulsifier (e.g., a blend of non-ionic and anionic surfactants)

Solvent (e.g., an aromatic hydrocarbon solvent like xylene or a vegetable oil-based solvent)

Graduated cylinders

Beakers

Glass stirring rod

Procedure:

Calculate Component Volumes: Determine the desired final concentration of the active
ingredient (Al) in the EC formulation (e.g., 10% w/v). Calculate the required volumes of the
stock solution, solvent, and emulsifier.

Mixing: In a beaker, add the calculated volume of the solvent. While stirring, slowly add the
calculated volume of the 2-(5-Isoxazolyl)-4-methylphenol stock solution.

Adding Emulsifier: Continue stirring and add the calculated amount of the emulsifier blend to
the mixture.

Homogenization: Stir the mixture until a clear, homogenous solution is obtained.

Quality Control: Test the emulsion stability by adding a small amount of the EC to water in a
separate container. A stable emulsion should form with minimal separation over time.
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Caption: General workflow for the formulation and testing of 2-(5-Isoxazolyl)-4-methylphenol.

Protocol 3: In Vitro Antifungal Efficacy Assay (Mycelial
Growth Inhibition)

Obijective: To determine the in vitro antifungal activity of 2-(5-Isoxazolyl)-4-methylphenol
against a target fungal pathogen.

Materials:
o EC formulation of 2-(5-Isoxazolyl)-4-methylphenol
¢ Pure culture of a target fungus (e.g., Botrytis cinerea, Fusarium culmorum)[13]

» Potato Dextrose Agar (PDA)
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Sterile petri dishes

Sterile distilled water

Micropipettes and sterile tips

Incubator

Laminar flow hood

Procedure:

o Media Preparation: Prepare PDA according to the manufacturer's instructions and autoclave.
Allow the media to cool to approximately 45-50°C.

o Amending Media: In a laminar flow hood, add the required volume of the EC formulation to
the molten PDA to achieve a series of final concentrations (e.g., 1, 10, 50, 100 ppm). Also,
prepare a control plate with no added test compound.

e Pouring Plates: Pour the amended PDA into sterile petri dishes and allow them to solidify.

 Inoculation: Place a small mycelial plug (e.g., 5 mm diameter) from the edge of an actively
growing fungal culture onto the center of each PDA plate.

 Incubation: Incubate the plates at the optimal growth temperature for the target fungus (e.g.,
25°C) in the dark.

o Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at
regular intervals (e.g., every 24 hours) until the colony in the control plate reaches the edge
of the dish.

e Analysis: Calculate the percentage of mycelial growth inhibition for each concentration
relative to the control. Determine the EC50 (Effective Concentration to inhibit 50% of growth).

Considerations for Further Research

While the foundational chemistry of isoxazoles and phenols provides a strong basis for the
investigation of 2-(5-Isoxazolyl)-4-methylphenol as a pesticide, further research is essential.
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e Spectrum of Activity: Efficacy testing should be expanded to a broader range of plant
pathogens, insect pests, and weeds to determine the full spectrum of its pesticidal activity.

» Toxicology: A comprehensive toxicological profile is necessary to assess its safety for non-
target organisms, including beneficial insects, aquatic life, and mammals.

e Environmental Fate: Studies on its persistence, degradation, and mobility in soil and water
are crucial to understand its environmental impact.

» Synergism and antagonism: Investigating the performance of 2-(5-Isoxazolyl)-4-
methylphenol in combination with other active ingredients could reveal synergistic effects,
potentially leading to more effective and sustainable pest management strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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